Cas no 83371-67-9 (2-Thiabicyclo[2.2.2]oct-5-ene-4-carbonitrile, 3-(hydroxyimino)-1-methyl-)

• Product name: 2-Thiabicyclo[2.2.2]oct-5-ene-4-carbonitrile, 3-(hydroxyimino)-1-methyl-
• CAS No: 83371-67-9
• MF: C₉H₁₀N₂OS
• MW: 194.2535
• CID: 671795
• PubChem ID: 71415451

2-Thiabicyclo[2.2.2]oct-5-ene-4-carbonitrile, 3-(hydroxyimino)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiabicyclo[2.2.2]oct-5-ene-4-carbonitrile, 3-(hydroxyimino)-1-methyl-
• 3-hydroxyimino-1-methyl-2-thiabicyclo[2.2.2]oct-5-ene-4-carbonitrile
• 83371-67-9
• DTXSID20834864
• 3-(Hydroxyimino)-1-methyl-2-thiabicyclo[2.2.2]oct-5-ene-4-carbonitrile

• Inchi： InChI=1S/C9H10N2OS/c1-8-2-4-9(6-10,5-3-8)7(11-12)13-8/h2,4,12H,3,5H2,1H3
• InChI Key： TZFNBVVEKQNZGS-UHFFFAOYSA-N
• SMILES： CC12CCC(C=C1)(C(=NO)S2)C#N

Computed Properties

• Exact Mass: 194.05138412g/mol
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 81.7Ų